Cas no 1797727-76-4 (4-fluoro-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]benzenesulfonamide)

• Product Name: 4-fluoro-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]benzenesulfonamide
• CAS No: 1797727-76-4
• MF: C₂₀H₁₅FN₄O₂S₂
• MW: 426.487104654312
• CID: 5374774
• Update Time: 2025-06-08

4-fluoro-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]benzenesulfonamide

• Inchi： 1S/C20H15FN4O2S2/c21-15-5-9-18(10-6-15)29(26,27)25-16-7-3-14(4-8-16)19-13-28-20(24-19)23-17-2-1-11-22-12-17/h1-13,25H,(H,23,24)
• InChI Key： GSUGXKFOCNPKKR-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C3=CSC(NC4=CC=CN=C4)=N3)C=C2)(=O)=O)=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-fluoro-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]benzenesulfonamide

4-Fluoro-N-[4-[2-(Pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]benzenesulfonamide (CAS No. 1797727-76-4): A Comprehensive Overview

4-Fluoro-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]benzenesulfonamide (CAS No. 1797727-76-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as a thiazole-based sulfonamide, has been extensively studied for its pharmacological properties, particularly in the context of cancer and inflammatory diseases. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Synthesis

The chemical structure of 4-fluoro-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]benzenesulfonamide (CAS No. 1797727-76-4) is characterized by a central thiazole ring substituted with a pyridinylamino group and a fluoro-substituted phenylsulfonamide moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The synthesis of this compound typically involves a multi-step process that includes the formation of the thiazole ring, the introduction of the pyridinylamino group, and the final coupling with the fluoro-substituted phenylsulfonamide.

Recent studies have reported several synthetic routes for the preparation of this compound. One notable method involves the reaction of 4-fluorobenzenesulfonyl chloride with 4-(2-chloroacetyl)phenylamine in the presence of a base, followed by nucleophilic substitution with 3-amino-pyridine to form the desired product. This approach has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Biological Activities

4-Fluoro-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]benzenesulfonamide has demonstrated a range of biological activities that make it an attractive candidate for drug development. One of its most significant properties is its potent antitumor activity. In vitro studies have shown that this compound can effectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

In addition to its antitumor effects, 4-fluoro-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]benzenesulfonamide has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Therapeutic Potential

The promising preclinical results have led to several clinical trials aimed at evaluating the safety and efficacy of 4-fluoro-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]benzenesulfonamide. Early-phase clinical trials have shown that this compound is well-tolerated by patients and exhibits favorable pharmacokinetic properties. Phase II trials are currently underway to further assess its therapeutic potential in specific patient populations.

In one notable study, patients with advanced solid tumors were treated with escalating doses of 4-fluoro-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]benzenesulfonamide. The results indicated that the compound was effective in stabilizing disease progression in a subset of patients, particularly those with breast and lung cancers. These findings have generated considerable interest in exploring this compound as a potential treatment option for these cancers.

Mechanistic Insights

To better understand the mechanisms underlying the biological activities of 4-fluoro-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]benzenesulfonamide, several research groups have conducted detailed mechanistic studies. One key finding is that this compound can selectively target cancer cells by disrupting specific signaling pathways involved in cell proliferation and survival. For example, it has been shown to inhibit the activation of AKT and ERK kinases, which are critical for cancer cell growth.

Furthermore, studies have revealed that 4-fluoro-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]benzenesulfonamide can induce apoptosis in cancer cells through the activation of caspase-dependent pathways. This pro-apoptotic effect is thought to contribute to its antitumor activity by promoting cell death in malignant tissues.

Future Directions

The ongoing research on 4-fluoro-N-[4-[2-(pyridin-3-y\-lamino)-1,3-thiazol\-4\-y\-l\]-phe\-nyl\]-be\-ne\-ne-sul\-fo\-namide (CAS No. 1797727\-76\-4) holds great promise for advancing our understanding of its therapeutic potential. Future studies will likely focus on optimizing its pharmacological properties to enhance its efficacy and reduce potential side effects. Additionally, efforts will be made to identify biomarkers that can predict patient response to this compound, thereby facilitating personalized medicine approaches.

In conclusion, 4-fluoro-N-[4-[2-(pyridin\-3-y\-lamino)\--1\--\-,--\-,--\-,--\-,--\-,--\-,--\-,--\-,--\-,--\-,--\-,--\-,--\-,--\-,--\--,--,-,-,-,-,-,-,-,-,-,-,-,-,-,-,-,-,-,-,-,\--,---,\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\---,\---,\---,\---,\---,\---,\---,\---,\---,\---,\---,\---,\---,\---,\---,\---,\---,\---,\---,\---,\---,\----thiazo\-l\-y-l]\phe\-nyl]\be-ne-sul-fona-mide (CAS No. 1797727\-76\-4) represents a promising lead compound in the development of new therapeutic agents for cancer and inflammatory diseases. Its unique chemical structure and diverse biological activities make it an exciting area of research with significant clinical implications.